5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one

• Molecular Formula: C20H21NO2
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 5,5-dimethyl-3-(4-phenoxyanilino)cyclohex-2-en-1-one
• InChI: InChI=1S/C20H21NO2/c1-20(2)13-16(12-17(22)14-20)21-15-8-10-19(11-9-15)23-18-6-4-3-5-7-18/h3-12,21H,13-14H2,1-2H3
• InChI Key: YBHYRSSMNUDGQM-UHFFFAOYSA-N
• SMILES: CC1(CC(=CC(=O)C1)NC2=CC=C(C=C2)OC3=CC=CC=C3)C

Description

5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one, also known as DMPPA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Mechanism of Action

The mechanism of action of 5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one is not fully understood, but it is believed to act as an allosteric modulator of certain ion channels in the brain. This compound has been found to enhance the activity of these channels, leading to an increase in the release of neurotransmitters such as dopamine and serotonin. This activity may underlie some of the biochemical and physiological effects of this compound.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects in various experimental systems. In vitro studies have shown that this compound can modulate the activity of certain ion channels, leading to an increase in the release of neurotransmitters. In vivo studies have shown that this compound can affect behavior, including locomotor activity and anxiety-like behavior. This compound has also been found to exhibit anti-inflammatory and anti-tumor effects in some experimental systems.

Advantages and Limitations for Lab Experiments

5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one has several advantages as a tool for scientific research. It is a synthetic compound that can be easily synthesized in the laboratory, allowing for the production of large quantities for use in experiments. This compound has also been found to exhibit a range of biochemical and physiological effects, making it a versatile tool for studying various biological processes. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental system used. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one. One area of interest is the development of more specific and potent modulators of the ion channels targeted by this compound. This could lead to the development of more effective drugs for the treatment of various diseases. Another area of interest is the investigation of the role of this compound in various biological processes, including inflammation, tumorigenesis, and behavior. This could lead to a better understanding of the mechanisms underlying these processes and the development of new therapies. Finally, the investigation of the off-target effects of this compound could lead to a better understanding of its mechanism of action and the development of more specific modulators of its target ion channels.

Synthesis Methods

5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis typically begins with the reaction of 4-phenoxyaniline with cyclohexanone in the presence of a catalyst to form 3-(4-phenoxyanilino)cyclohexanone. This intermediate is then reacted with 2,4-pentanedione in the presence of a base to form this compound. The purity of the final product can be improved through recrystallization or other purification techniques.

Scientific Research Applications

5,5-Dimethyl-3-(4-phenoxyanilino)-2-cyclohexen-1-one has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and biochemistry. In neuroscience, this compound has been used as a tool to study the function of certain ion channels in the brain. In pharmacology, this compound has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammatory disorders. In biochemistry, this compound has been used to study the structure and function of certain enzymes and proteins.